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Compound Name: 2-Ethyl-4-methyl-1-pentene

Cat. No.: B13799448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Ethyl-4-methyl-1-pentene, a

branched-chain olefin. The document details its physicochemical properties, synthesis

methodologies, and reactivity. Particular emphasis is placed on providing detailed experimental

protocols for its preparation and a summary of its spectral data for characterization. The guide

also explores the applications of branched olefins in various industrial contexts.

Introduction
2-Ethyl-4-methyl-1-pentene is a branched aliphatic alkene with the chemical formula C₈H₁₆.

As a member of the olefin class of hydrocarbons, its structure, featuring a terminal double bond

and alkyl branching, imparts specific reactivity and physical properties that are of interest in

organic synthesis and polymer chemistry. The presence of both an ethyl and a methyl group on

the pentene backbone creates a chiral center, leading to the potential for stereoisomers. This

guide will focus on the synthesis, characterization, and potential applications of this compound.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Ethyl-4-methyl-1-pentene is presented

in Table 1. These properties are essential for its handling, purification, and use in chemical

reactions.
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Table 1: Physicochemical Properties of 2-Ethyl-4-methyl-1-pentene

Property Value Source

Molecular Formula C₈H₁₆ [1]

Molecular Weight 112.21 g/mol [1]

CAS Number 3404-80-6 [1]

Boiling Point 106.9 °C to 111 °C [2]

Density ~0.720 g/cm³ [2]

Refractive Index Not available

Solubility
Insoluble in water; Soluble in

organic solvents.

Synthesis of 2-Ethyl-4-methyl-1-pentene
The synthesis of 2-Ethyl-4-methyl-1-pentene can be achieved through several established

organic chemistry routes. The most common and practical laboratory-scale methods involve

the dehydration of the corresponding alcohol, 2-ethyl-4-methyl-1-pentanol, or through a

Grignard reaction followed by dehydration.

Synthesis via Dehydration of 2-Ethyl-4-methyl-1-
pentanol
This is a classic and straightforward method for synthesizing alkenes. The reaction involves the

elimination of a water molecule from the alcohol, typically under strong acid catalysis.[2] The

precursor alcohol, 2-ethyl-4-methyl-1-pentanol, can be synthesized via a Grignard reaction.

This two-step protocol first describes the synthesis of the precursor alcohol.

Materials and Reagents:

Magnesium turnings

Iodine (crystal)
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1-Bromo-2-methylpropane (Isobutyl bromide)

Anhydrous diethyl ether

Propanal

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Hydrochloric acid (for workup)

Experimental Workflow:

Alcohol + Acid Heating and Distillation Washing and Drying Purified Alkene

Ethyltriphenylphosphonium bromide

Phosphonium Ylide

+ Base

Phosphonium Ylide3-Methyl-2-butanone

Betaine Intermediate

Oxaphosphetane

2-Ethyl-4-methyl-1-pentene + Triphenylphosphine oxide

2-Ethyl-4-methyl-1-pentene Tertiary Carbocation Intermediate+ E⁺

E-Nu Addition Product
+ Nu⁻
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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